N-(6-fluorobenzo[d]thiazol-2-yl)-3-methyl-N-((tetrahydrofuran-2-yl)methyl)isoxazole-5-carboxamide

• IUPAC Name: N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methyl-N-(oxolan-2-ylmethyl)-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C17H16FN3O3S/c1-10-7-14(24-20-10)16(22)21(9-12-3-2-6-23-12)17-19-13-5-4-11(18)8-15(13)25-17/h4-5,7-8,12H,2-3,6,9H2,1H3
• InChI Key: NDMSVTUFNGNNCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C(=O)N(CC2CCCO2)C3=NC4=C(S3)C=C(C=C4)F
• Molecular Formula: C17H16FN3O3S
• Molecular Weight: 361.4 g/mol

Description

The compound “N-(6-fluorobenzo[d]thiazol-2-yl)-3-methyl-N-((tetrahydrofuran-2-yl)methyl)isoxazole-5-carboxamide” is a complex organic molecule that contains several functional groups, including a benzothiazole, isoxazole, and carboxamide. These types of compounds are often used in medicinal chemistry due to their diverse biological activities.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The benzothiazole and isoxazole rings are aromatic and would contribute to the stability of the molecule. The fluorine atom attached to the benzothiazole ring would be highly electronegative, potentially affecting the reactivity of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. The presence of the fluorine atom could increase its stability and potentially its boiling and melting points.

Scientific Research Applications

Antibacterial Activity

. .

Antitubercular Agents

. This suggests potential use of the compound in the development of potent anti-tubercular agents.

Antimicrobial Activity

. This suggests that the compound could potentially be used in the development of new antimicrobial drugs.

Anti-Inflammatory and Analgesic Activity

. This suggests potential use of the compound in the development of new anti-inflammatory and analgesic drugs.

Antidepressants and Antipsychotics

.

Battery Energy Storage Systems (BESS)

. While the exact application is not clear from the search results, it suggests potential use of the compound in the development of advanced energy storage systems.

Mechanism of Action

The compound contains a benzothiazole moiety, which is a heterocyclic compound that has been found to have various biological activities. Benzothiazole derivatives have been studied for their anti-tubercular properties . They have been found to inhibit the growth of Mycobacterium tuberculosis, the bacterium that causes tuberculosis .

The compound also contains an isoxazole ring. Isoxazole derivatives have been studied for their potential anti-inflammatory and analgesic activities .

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential uses. Given the biological activity of similar compounds, it could be of interest in the field of medicinal chemistry.